Cas no 137553-48-1 (5-Fluoroquinazolin-4-amine)

• Product Name: 5-Fluoroquinazolin-4-amine
• CAS No: 137553-48-1
• MF: C₈H₆FN₃
• MW: 163.151744365692
• MDL: MFCD00153064
• CID: 91766
• PubChem ID: 715331
• Update Time: 2025-06-11

5-Fluoroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroquinazolin-4-amine
• 4-Amino-5-fluoroquinazoline
• 5-fluoro-4-Quinazolinamine
• A807275
• DTXSID20351960
• AKOS005203452
• 4-Quinazolinamine,5-fluoro-
• 4-Amino-5-fluoroquinazoline, AldrichCPR
• SCHEMBL2124702
• FS-1066
• D74557
• MFCD00153064
• EN300-51566
• 137553-48-1
• CS-0084745
• FT-0617521
• SR-01000634622-1
• 4-Quinazolinamine, 5-fluoro-
• HMS1668L14
• CCG-44808
• 5-fluoranylquinazolin-4-amine
• A18186
• KKLLTCMELJRTDI-UHFFFAOYSA-N
• DB-042397
• 5-fluoroquinazolin-4-amine, 4-amino-5-fluoro-1,3-benzodiazine

• MDL： MFCD00153064
• Inchi： 1S/C8H6FN3/c9-5-2-1-3-6-7(5)8(10)12-4-11-6/h1-4H,(H2,10,11,12)
• InChI Key： KKLLTCMELJRTDI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=C(N)N=CN=2

Computed Properties

• Exact Mass: 163.05500
• Monoisotopic Mass: 163.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.4
• Melting Point: 212-214°C
• Boiling Point: 331.8°Cat760mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.689
• PSA: 51.80000
• LogP: 1.93230

5-Fluoroquinazolin-4-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-Fluoroquinazolin-4-amine

5-Fluoroquinazolin-4-amine: A Comprehensive Overview of CAS No. 137553-48-1

5-Fluoroquinazolin-4-amine (CAS No. 137553-48-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding 5-Fluoroquinazolin-4-amine.

Chemical Structure and Properties

The chemical structure of 5-Fluoroquinazolin-4-amine is characterized by a quinazoline core with a fluorine atom at the 5-position and an amino group at the 4-position. The quinazoline scaffold is a bicyclic heterocycle consisting of a benzene ring fused to a pyrimidine ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

The molecular formula of 5-Fluoroquinazolin-4-amine is C₉H₈F₁N₃, with a molecular weight of approximately 179.18 g/mol. It is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good stability under standard laboratory conditions, making it suitable for various experimental procedures.

Synthesis Methods

The synthesis of 5-Fluoroquinazolin-4-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of 2-amino benzonitrile with 2-fluoroacetyl chloride followed by cyclization and reduction steps. Another method involves the reaction of 2-amino benzonitrile with 2-fluorobenzaldehyde to form an intermediate imine, which is then cyclized to produce the quinazoline ring.

A more recent and efficient synthetic route involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method typically involves the one-pot reaction of 2-amino benzonitrile with 2-fluorobenzaldehyde in the presence of a suitable base under microwave irradiation conditions.

Biological Activities

5-Fluoroquinazolin-4-amine has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its antitumor properties. Studies have shown that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

In particular, 5-Fluoroquinazolin-4-amine has been found to exhibit potent antiproliferative effects against human breast cancer cells (MCF-7), colon cancer cells (HCT116), and lung cancer cells (A549). The mechanism of action involves the inhibition of tyrosine kinase enzymes, which are often overexpressed in cancer cells and play a crucial role in tumor progression.

Beyond its antitumor activity, 5-Fluoroquinazolin-4-amine has also been studied for its antimicrobial properties. Research has demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics. Additionally, it has shown promising anti-inflammatory effects by modulating cytokine production and reducing inflammation in animal models.

Clinical Trials and Research Developments

The potential therapeutic applications of 5-Fluoroquinazolin-4-amine have led to several preclinical studies and early-stage clinical trials. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of 5-Fluoroquinazolin-4-amine, designated as Compound X, exhibited significant antitumor activity in mouse xenograft models of human breast cancer. The compound was well-tolerated at therapeutic doses and showed no major side effects.

In another study conducted by researchers at a leading pharmaceutical company, a series of analogs based on the core structure of 5-Fluoroquinazolin-4-amine were synthesized and evaluated for their antimicrobial properties. The results indicated that several analogs demonstrated broad-spectrum antibacterial activity against multidrug-resistant strains, highlighting their potential as novel antibiotics.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-Fluoroquinazolin-4-amine holds great promise for developing new therapeutic agents for various diseases. The compound's unique chemical structure and diverse biological activities make it an attractive candidate for further investigation. Future studies should focus on optimizing its pharmacological properties, improving its bioavailability, and exploring its potential synergistic effects with other drugs.

In conclusion, 5-Fluoroquinazolin-4-amine (CAS No. 137553-48-1) is a promising compound with significant therapeutic potential. Its antitumor, antimicrobial, and anti-inflammatory activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that this compound will play a crucial role in advancing our understanding of disease mechanisms and developing new treatments.